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Introduction
Formaldehyde is a widely used industrial chemical and a common indoor air pollutant. Its

detection and quantification are crucial in various fields, including environmental monitoring,

occupational safety, and quality control in the pharmaceutical and consumer product industries.

The chromotropic acid method is a well-established and highly specific spectrophotometric

assay for the determination of formaldehyde.[1][2] This method relies on the reaction of

formaldehyde with chromotropic acid (4,5-dihydroxy-2,7-naphthalenedisulfonic acid) in the

presence of a strong acid to form a purple-colored chromogen, which can be quantified by

measuring its absorbance.[1][2][3] This document provides detailed protocols for the

preparation of the chromotropic acid reagent and its application in formaldehyde testing,

including both the traditional NIOSH-recommended method and a greener, modified approach.
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Parameter
NIOSH Method (P&CAM
125)

Modified "Green" Method

Primary Acid Used
Concentrated Sulfuric Acid

(H₂SO₄)

Magnesium Sulfate (MgSO₄) /

Dilute Acid

Wavelength of Max.

Absorbance (λmax)
580 nm 535 nm[4]

Linear Range 0.03 - 7.00 mg/L[5] 3 - 11 mg/L[4]

Detection Limit 0.005 mg/L[5] Not explicitly stated

Reaction Time ~60 minutes 60 minutes[4]

Reaction Temperature Steam bath (100°C) Steam bath (100°C)[4]

Experimental Protocols
Protocol 1: NIOSH-Recommended Method for
Chromotropic Acid Reagent Preparation and
Formaldehyde Testing
This protocol is based on the widely recognized NIOSH Method 3500, which utilizes

concentrated sulfuric acid.

Materials and Reagents:

Chromotropic acid (disodium salt dihydrate, 98.5% purity)[4]

Concentrated Sulfuric Acid (H₂SO₄, reagent grade)

Formaldehyde-free distilled water

Standard Formaldehyde Solution (e.g., 37% formaldehyde solution)

1% Sodium Bisulfite Solution (optional, for sample preservation)

Glassware: Volumetric flasks, pipettes, test tubes or vials
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Reagent Preparation:

Chromotropic Acid Solution (0.25% w/v): Dissolve 0.25 g of chromotropic acid disodium
salt dihydrate in 25 mL of formaldehyde-free distilled water.[6] This solution should be

prepared fresh daily.

Standard Formaldehyde Solution: Prepare a stock solution by diluting a commercial 37%

formaldehyde solution. For example, a 1000 mg/L stock solution can be prepared by diluting

2.50 mL of 37% formaldehyde to 1000 mL with formaldehyde-free distilled water.[4] Prepare

working standards by further diluting the stock solution to the desired concentrations (e.g., in

the range of 0.20 to 2.4 µg/mL).[2]

Experimental Procedure for Formaldehyde Testing:

Pipette 2 mL of each standard solution and sample solution into separate clean 25-mL glass

culture tubes.

Add 1.0 mL of the freshly prepared chromotropic acid solution to each tube and mix well.[6]

CAUTION: Under a fume hood and wearing appropriate personal protective equipment

(goggles, gloves, lab coat), slowly and carefully add 5 mL of concentrated sulfuric acid to

each tube with mixing.[6] The solution will become hot.

Allow the tubes to cool to room temperature.

Measure the absorbance of the purple-colored solution at 580 nm using a

spectrophotometer.[1][6] Use a reagent blank (prepared with 2 mL of formaldehyde-free

water instead of the sample) to zero the spectrophotometer.[2]

Construct a calibration curve by plotting the absorbance of the standards against their known

concentrations.

Determine the formaldehyde concentration in the samples by comparing their absorbance to

the calibration curve.
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Protocol 2: Modified "Green" Method for Chromotropic
Acid Reagent Preparation and Formaldehyde Testing
This modified protocol aims to reduce the use of hazardous concentrated sulfuric acid by

replacing it with magnesium sulfate.[4]

Materials and Reagents:

Chromotropic acid (disodium salt dihydrate, 98.5% purity)[4]

Magnesium Sulfate (MgSO₄·7H₂O, 98.0-102.0% purity)[4]

Formaldehyde-free deionized water

Standard Formaldehyde Solution (as prepared in Protocol 1)

Glassware: Volumetric flasks, pipettes, glass tubes with PTFE-sealed caps

Reagent Preparation:

Chromotropic Acid Solution (5% m/v): Dissolve 1.25 g of chromotropic acid disodium salt
dihydrate in deionized water and bring the volume to 25 mL in a volumetric flask.[4] This

solution should be freshly prepared.

Magnesium Sulfate Solution (60% m/v): Dissolve 60.0 g of magnesium sulfate heptahydrate

in deionized water and bring the volume to 100 mL in a volumetric flask.[4]

Experimental Procedure for Formaldehyde Testing:

Transfer 1.00 mL of the formaldehyde working standard solutions (ranging from 30-110

mg/L) or sample into 25 mL glass tubes.[4]

Add 290 µL of the 5% chromotropic acid solution.[4]

While stirring, add 3.00 mL of the 60% magnesium sulfate solution.[4]

Seal the tubes with PTFE tape and heat them for 60 minutes in a steam bath at 100°C.[4]
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After heating, allow the tubes to cool to room temperature.

Measure the absorbance of the resulting colored complex at 535 nm using a

spectrophotometer.[4]

Prepare a calibration curve and determine the formaldehyde concentration in the samples as

described in Protocol 1.

Mandatory Visualizations
Experimental Workflow for Formaldehyde Testing using
Chromotropic Acid

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.scielo.br/j/jbchs/a/3zTrqpWH4r7vDwjYkNBd9Hv/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent & Sample Preparation

Reaction Analysis
Prepare Chromotropic

Acid Solution
Prepare Formaldehyde
Standards & Samples

Mix Sample/Standard with
Chromotropic Acid & Acid/Salt

Heat Mixture
(e.g., 100°C for 60 min)

Cool to
Room Temperature

Measure Absorbance
(Spectrophotometer)

Calculate Concentration
(Calibration Curve)

Reactants

Product

2x Chromotropic Acid

Formaldehyde

Purple Chromogen
(Dibenzoxanthylium Cation)

+

Strong Acid
(e.g., H₂SO₄) +

Catalyst

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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